molecular formula C14H11FO3 B6378164 5-(3-Fluoro-4-methoxyphenyl)-2-formylphenol, 95% CAS No. 1261986-07-5

5-(3-Fluoro-4-methoxyphenyl)-2-formylphenol, 95%

Cat. No. B6378164
CAS RN: 1261986-07-5
M. Wt: 246.23 g/mol
InChI Key: GZLVNFQFTRVALL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(3-Fluoro-4-methoxyphenyl)-2-formylphenol, 95% (also known as FMF) is a compound that has been studied for its potential uses in various scientific and medical applications. FMF is a phenolic compound with a fluoroalkyl group attached to the aromatic ring. It is a highly reactive compound that has been used in the synthesis of various organic compounds, as well as in the study of biochemical and physiological processes.

Scientific Research Applications

FMF has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of a variety of organic compounds, including drugs and dyes. It has also been used as a reagent in the study of biochemical and physiological processes, such as the role of cytochrome P450 enzymes in drug metabolism. Additionally, FMF has been used as a tool for studying the effects of fluoroalkyl groups on the activity of proteins and enzymes.

Mechanism of Action

FMF is a highly reactive compound that has been used in the study of biochemical and physiological processes. Its mechanism of action is dependent on the specific application. In general, FMF is believed to interact with proteins and enzymes in the body, resulting in changes in the activity of these molecules. For example, FMF has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in drug metabolism. Additionally, FMF has been used as a tool for studying the effects of fluoroalkyl groups on the activity of proteins and enzymes.
Biochemical and Physiological Effects
Due to its highly reactive nature, FMF has a wide range of biochemical and physiological effects. It has been shown to interact with proteins and enzymes in the body, resulting in changes in their activity. Additionally, FMF has been used as a tool for studying the effects of fluoroalkyl groups on the activity of proteins and enzymes. In addition, FMF has been used to study the effects of fluoroalkyl groups on the activity of cytochrome P450 enzymes, which are involved in drug metabolism.

Advantages and Limitations for Lab Experiments

FMF has a number of advantages for use in lab experiments. It is a highly reactive compound with a wide range of biochemical and physiological effects. Additionally, it is relatively inexpensive and easy to obtain. However, there are some limitations to its use in lab experiments. For example, due to its highly reactive nature, it is difficult to store and can degrade over time. Additionally, it can react with other compounds in the lab, leading to undesired side reactions.

Future Directions

The potential future directions for FMF are numerous. It can be used as an intermediate in the synthesis of a variety of organic compounds, including drugs and dyes. Additionally, it can be used to study the effects of fluoroalkyl groups on the activity of proteins and enzymes. Additionally, it can be used to study the effects of fluoroalkyl groups on the activity of cytochrome P450 enzymes, which are involved in drug metabolism. Additionally, FMF can be used in the study of other biochemical and physiological processes. Finally, FMF can be used to study the effects of fluoroalkyl groups on the activity of other proteins and enzymes.

Synthesis Methods

The synthesis of FMF can be achieved through a variety of methods, depending on the desired purity. One common method is the reaction of 4-methoxybenzaldehyde and 3-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction yields a 95% pure FMF product. Other methods, such as the reaction of 3-fluorobenzaldehyde and 4-methoxybenzoyl chloride, can also be used to synthesize FMF.

properties

IUPAC Name

4-(3-fluoro-4-methoxyphenyl)-2-hydroxybenzaldehyde
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11FO3/c1-18-14-5-4-9(6-12(14)15)10-2-3-11(8-16)13(17)7-10/h2-8,17H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GZLVNFQFTRVALL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C2=CC(=C(C=C2)C=O)O)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11FO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20685176
Record name 3'-Fluoro-3-hydroxy-4'-methoxy[1,1'-biphenyl]-4-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20685176
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

246.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(3-Fluoro-4-methoxyphenyl)-2-formylphenol

CAS RN

1261986-07-5
Record name 3'-Fluoro-3-hydroxy-4'-methoxy[1,1'-biphenyl]-4-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20685176
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.